Cas no 1308384-52-2 (3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine
• CAS No: 1308384-52-2
• MF: C₆H₉N₇
• MW: 179.182558774948
• MDL: MFCD20502942
• CID: 4587377
• Update Time: 2025-06-15

3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine
• 3,5-Dimethyl-1-(2H-tetrazol-5-yl)-1H-pyrazol-4-amine

• MDL： MFCD20502942
• Inchi： 1S/C6H9N7/c1-3-5(7)4(2)13(10-3)6-8-11-12-9-6/h7H2,1-2H3,(H,8,9,11,12)
• InChI Key： QNWQRSZSZSQRJK-UHFFFAOYSA-N
• SMILES： N1(C2=NNN=N2)C(C)=C(N)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine

Research Briefing on 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine (CAS: 1308384-52-2) in Chemical Biology and Pharmaceutical Applications

3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine (CAS: 1308384-52-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique pyrazole-tetrazole hybrid scaffold, which is known for its diverse biological activities and pharmacological properties. The presence of both pyrazole and tetrazole moieties in its structure makes it a promising candidate for the development of novel therapeutic agents targeting various diseases, including inflammation, cancer, and infectious diseases.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine. One of the key findings is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research has demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine has shown promise as an anticancer agent. Preliminary in vitro studies have revealed its ability to induce apoptosis in certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings highlight its potential as a lead compound for the development of targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

The compound's tetrazole moiety also contributes to its versatility in drug design. Tetrazoles are known for their bioisosteric properties, often serving as replacements for carboxylic acids in medicinal chemistry. This feature enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further optimization. Recent computational studies have explored its binding interactions with various biological targets, providing insights into its structure-activity relationships (SAR) and guiding the design of derivatives with improved pharmacological profiles.

Despite these promising findings, challenges remain in the development of 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through systematic structure-activity relationship studies and formulation optimization. Future research directions may include the synthesis of novel analogs, in vivo efficacy and safety evaluations, and the exploration of combination therapies to enhance its therapeutic potential.

In conclusion, 3,5-dimethyl-1-(1H-tetrazol-5-yl)-1H-pyrazol-4-amine (CAS: 1308384-52-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued efforts in understanding its mechanisms of action and optimizing its pharmacological properties will be crucial for translating these findings into clinically relevant therapies.